(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid
Overview
Description
(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid, also known as trifluoromethylbut-2-enoic acid, is an organic compound with a molecular formula of C4H4F3O2. It is a colorless liquid with a pungent odor and a boiling point of 95–97 °C. Trifluoromethylbut-2-enoic acid is a versatile organic compound with a wide range of applications in synthetic organic chemistry and biochemistry.
Scientific Research Applications
Comprehensive Analysis of (2E)-4,4,4-Trifluoro-3-methylbut-2-enoic Acid Applications
(2E)-4,4,4-Trifluoro-3-methylbut-2-enoic acid is a multifaceted compound with a range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields.
Tissue Engineering: In the realm of tissue engineering , carboxylic acids like (2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid are used to modify hyaluronic acid (HA) to create injectable hydrogels . These hydrogels can be dual-enzymatically crosslinked and have shown potential as therapeutic implants or carriers for tissue repair and regeneration. They offer advantages such as good injectability, favorable cytocompatibility to mice bone marrow mesenchymal stem cells (BMSCs), and a low inflammatory response .
Organic Synthesis: In organic synthesis , carboxylic acids serve as precursors for the synthesis of various small molecules. They are highly reactive due to their polar chemical structure, which contains a carbonyl function (-C=O) and a hydroxyl group (OH). These functional groups facilitate important organic reactions such as substitution, elimination, and coupling .
Nanotechnology: Carboxylic acids are employed in nanotechnology as surface modifiers to enhance the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . Their high solubility in polar solvents and ability to form hydrogen bonds make them ideal for modifying the surface properties of nanomaterials.
Polymer Chemistry: In polymer chemistry , carboxylic acids can act as monomers, additives, or catalysts. They are integral to the creation of synthetic or natural polymers and play a key role in the modification of polymer surfaces .
Mechanism of Action
Target of Action:
The primary target of this compound remains elusive. The active form of the drug is pyrazinoic acid .
Mode of Action:
- Inhibition of Fatty Acid Synthetase I: “(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid” and its analog, 5-chloro-PZA, may inhibit the fatty acid synthetase I enzyme of Mycobacterium tuberculosis (M. tuberculosis) .
- pH Sensitivity: It appears more active at an acidic pH (e.g., within macrophages) .
Biochemical Pathways:
The affected pathways include fatty acid synthesis and potentially other unidentified intracellular processes. The precise downstream effects remain uncertain .
Pharmacokinetics:
- Impact on Bioavailability:
Action Environment:
Environmental factors, such as pH variations and bacterial localization, influence its efficacy and stability. For instance, acidic conditions enhance its activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis of (2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "3-methyl-2-butanone", "hydrogen fluoride", "sodium hydroxide", "sodium borohydride", "acetic anhydride", "acetic acid", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 3-methyl-2-butanone to 3-methyl-2-butanol", "3-methyl-2-butanone is reduced to 3-methyl-2-butanol using sodium borohydride as a reducing agent in the presence of acetic acid.", "Step 2: Conversion of 3-methyl-2-butanol to 3-methyl-2-butene", "3-methyl-2-butanol is dehydrated to 3-methyl-2-butene using sulfuric acid as a catalyst.", "Step 3: Conversion of 3-methyl-2-butene to (E)-3-methyl-2-butene-1-ol", "3-methyl-2-butene is reacted with hydrogen fluoride to form (E)-3-methyl-2-butene-1-ol.", "Step 4: Conversion of (E)-3-methyl-2-butene-1-ol to (2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid", "(E)-3-methyl-2-butene-1-ol is oxidized to (2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid using sodium hydroxide and hydrogen peroxide as oxidizing agents in the presence of sulfuric acid.", "Step 5: Purification of (2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid", "(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid is purified by washing with sodium bicarbonate solution, drying with magnesium sulfate, and extracting with ethyl acetate." ] } | |
CAS RN |
400-28-2 |
Product Name |
(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid |
Molecular Formula |
C5H5F3O2 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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